Cas no 721431-18-1 (Biotin-PEG4-Acid)

• Product Name: Biotin-PEG4-Acid
• CAS No: 721431-18-1
• MF: C₂₁H₃₇N₃O₈S
• MW: 491.598785161972
• MDL: MFCD08457831
• CID: 558450
• PubChem ID: 17040189
• Update Time: 2025-04-19

Biotin-PEG4-Acid Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13-Tetraoxa-16-azaheneicosanoicacid, 21-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-17-oxo-
• (+)-Biotin-PEG4-propionic acid
• (+)-Biotin-PEG4-acid
• 3-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 4,7,10,13-Tetraoxa-16-azaheneicosanoicacid, 21-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]i...
• BIOTIN-DPEG(4)-COOH
• (+)-Biotin-PEG<SUB>4<
• Biotin-PEG4-Acid
• SUB>-propionic acid
• AK186349
• Biotin-peg4-propionic acid
• (+)-Biotin-PEG4-COOH
• BIPG1199
• C21H37N3O8S
• (+)-Biotin-PEG4-CH2CH2COOH
• 6185AH
• (+)-Biotin-PEG24-CH2CH2COOH
• DTXSID30589237
• 721431-18-1
• CS-0108924
• BP-20607
• MFCD08457831
• AKOS025404045
• 15-Biotinamino-4,7,10,13-tetraoxa-pentadecanoic acid
• 15-[D-(+)-Biotinylamino]-4,7,10,13-tetraoxapentadecanoic acid
• AS-54499
• 15-[D(+)-BIOTINYLAMINO]-4,7,10,13-TETRAOXAPENTADECANOIC ACID
• 15-[D-(+)-Biotinylamino]-4,7,10,13-tetraoxapentadecanoicacid
• 17-Oxo-21-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]-4,7,10,13-tetraoxa-16-azahenicosan-1-oic acid
• 17-oxo-21-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13-tetraoxa-16-azahenicosan-1-oic acid
• s10741
• SCHEMBL518031
• 3-Amino(peg4)propionic acid biotinamide
• B5562
• W-203624
• HY-126959
• 17-oxo-21-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13-tetraoxa-16-azahenicosanoic acid
• DA-61680
• 1-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}-3,6,9,12-TETRAOXAPENTADECAN-15-OIC ACID

• MDL： MFCD08457831
• Inchi： 1S/C21H37N3O8S/c25-18(4-2-1-3-17-20-16(15-33-17)23-21(28)24-20)22-6-8-30-10-12-32-14-13-31-11-9-29-7-5-19(26)27/h16-17,20H,1-15H2,(H,22,25)(H,26,27)(H2,23,24,28)/t16-,17-,20-/m0/s1
• InChI Key： GYOXFFWLRKVJJX-ZWOKBUDYSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCCC(=O)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 491.23000
• Monoisotopic Mass: 491.23013632 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 20
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Molecular Weight: 491.6
• XLogP3: -1
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: Solid powder
• PSA: 169.75000
• LogP: 1.41800

Biotin-PEG4-Acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Other Chemical additives
• Other Chemical Reagents